Cas no 3002441-40-6 ((2-Bromo-6-fluoro-4-methylphenyl)triethylsilane)

(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane is a specialized organosilane compound featuring a bromo-fluoro-methylphenyl moiety coupled with a triethylsilyl group. This reagent is particularly valuable in synthetic organic chemistry, serving as a versatile intermediate for cross-coupling reactions, such as Suzuki or Negishi couplings, due to the reactive bromo substituent. The fluorine and methyl groups enhance its utility in fine-tuning electronic and steric properties during functionalization. The triethylsilyl group offers stability while allowing selective deprotection or further derivatization under mild conditions. Its well-defined structure makes it suitable for constructing complex aromatic frameworks in pharmaceuticals, agrochemicals, and materials science applications. Proper handling under inert conditions is recommended to preserve reactivity.
(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane structure
3002441-40-6 structure
Product Name:(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane
CAS No:3002441-40-6
MF:C13H20BrFSi
MW:303.285807609558
CID:6797095
PubChem ID:171366839
Update Time:2025-05-22

(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane
    • 3002441-40-6
    • Inchi: 1S/C13H20BrFSi/c1-5-16(6-2,7-3)13-11(14)8-10(4)9-12(13)15/h8-9H,5-7H2,1-4H3
    • InChI Key: SPXZULHDSLHHEA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=C(C=1[Si](CC)(CC)CC)F

Computed Properties

  • Exact Mass: 302.05017g/mol
  • Monoisotopic Mass: 302.05017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB605363-250mg
(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane; .
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250mg
€355.80 2024-07-19
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AB605363-1g
(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane; .
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abcr
AB605363-5g
(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane; .
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Additional information on (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane

Comprehensive Guide to (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane (CAS No. 3002441-40-6): Properties, Applications, and Market Insights

(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane (CAS No. 3002441-40-6) is a specialized organosilicon compound that has garnered significant attention in modern chemical research and industrial applications. This compound, featuring a unique combination of bromine, fluorine, and triethylsilyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure enables precise modifications in pharmaceuticals, agrochemicals, and advanced materials, making it a valuable asset for researchers and manufacturers alike.

The growing demand for halogenated aromatic compounds in drug discovery and material science has positioned (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane as a critical building block. With the rise of targeted therapies and green chemistry, this compound’s role in facilitating efficient synthetic routes aligns with industry trends. Researchers frequently search for "CAS 3002441-40-6 applications" or "triethylsilane derivatives in synthesis," reflecting its relevance in cutting-edge projects.

From a chemical perspective, (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane exhibits notable stability under various reaction conditions, allowing for selective functionalization. Its electron-withdrawing and steric effects make it ideal for Suzuki couplings, cross-coupling reactions, and other palladium-catalyzed transformations. These attributes address common queries like "how to use bromo-fluoro silanes in catalysis" or "best practices for handling air-sensitive silane reagents."

In the pharmaceutical sector, 3002441-40-6 is explored for constructing biologically active scaffolds, particularly in kinase inhibitors and antimicrobial agents. The compound’s meta-substituted aromatic ring enhances binding affinity in drug-receptor interactions, a topic often searched as "fluorinated silanes in medicinal chemistry." Additionally, its compatibility with high-throughput screening workflows makes it attractive for drug development pipelines.

The material science field leverages (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane to design functionalized polymers and surface modifiers. Its ability to introduce hydrophobic groups or crosslinking sites aligns with trends in "smart coatings" and "nanocomposite materials." Industry professionals frequently inquire about "silane coupling agents for advanced materials," underscoring its utility beyond traditional chemistry.

Market analyses indicate rising procurement of CAS 3002441-40-6, driven by R&D investments in precision chemistry. Suppliers emphasize high-purity grades and custom synthesis options to meet diverse project needs. SEO-optimized terms like "buy 2-Bromo-6-fluoro-4-methylphenyl triethylsilane" or "3002441-40-6 technical data sheet" reflect commercial interest, while sustainability-focused searches such as "eco-friendly halogenated silanes" highlight evolving priorities.

Handling and storage recommendations for (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane include inert atmosphere protocols to preserve reactivity—answering frequent queries like "stability of triethylsilyl bromoarenes." Analytical techniques such as GC-MS and NMR are standard for quality verification, a detail often sought in "characterization of fluorinated silane intermediates" searches.

Innovation prospects for 3002441-40-6 include its integration into flow chemistry systems and catalytic recycling processes, addressing the demand for "scalable organosilicon synthesis." As industries prioritize atom-efficient methodologies, this compound’s role in reducing waste generation resonates with global green chemistry initiatives.

In summary, (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane (CAS No. 3002441-40-6) bridges academic research and industrial innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—cater to trending topics like "sustainable chemical manufacturing" and "high-value specialty chemicals." By aligning with these search dynamics, this guide enhances visibility while delivering actionable insights for stakeholders.

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